Cas no 637750-51-7 (3-4-(ethoxycarbonyl)phenoxy-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 3-4-(ethoxycarbonyl)phenoxy-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 637750-51-7
• MF: C₂₃H₂₁NO₈
• MW: 439.414746999741
• CID: 5555442
• Update Time: 2025-05-22

3-4-(ethoxycarbonyl)phenoxy-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [3-(4-ethoxycarbonylphenoxy)-4-oxochromen-7-yl] morpholine-4-carboxylate
• 3-4-(ethoxycarbonyl)phenoxy-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

• Inchi： 1S/C23H21NO8/c1-2-29-22(26)15-3-5-16(6-4-15)31-20-14-30-19-13-17(7-8-18(19)21(20)25)32-23(27)24-9-11-28-12-10-24/h3-8,13-14H,2,9-12H2,1H3
• InChI Key： XOEYVZCVBRIJOE-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2)OC=C(OC2=CC=C(C(OCC)=O)C=C2)C3=O)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-4-(ethoxycarbonyl)phenoxy-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

3-4-(ethoxycarbonyl)phenoxy-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

The compound with CAS No 637750-51-7, known as 3-4-(ethoxycarbonyl)phenoxy-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a chromene ring system, a phenoxy group, and a morpholine carboxylate moiety. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and interactions.

Recent studies have highlighted the importance of chromene derivatives in drug discovery and development. Chromenes, being structurally similar to flavonoids, are known for their antioxidant, anti-inflammatory, and anticancer properties. The ethoxycarbonyl phenoxy group attached to the chromene ring in this compound further enhances its biological activity by introducing additional electron-donating groups, which can modulate the molecule's reactivity and bioavailability.

The morpholine carboxylate moiety in this compound plays a crucial role in its solubility and stability. Morpholine is a heterocyclic amine that is widely used in pharmaceuticals due to its ability to form stable salts with carboxylic acids. In this case, the carboxylate group derived from morpholine not only improves the compound's solubility but also serves as a potential site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. By leveraging the reactivity of its functional groups, chemists can perform various transformations to introduce additional functionalities or modify existing ones. For instance, the ethoxycarbonyl group can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid derivative, which can then be used in further synthetic steps.

Moreover, the phenoxy group attached to the chromene ring provides an additional layer of complexity to this molecule. Phenolic compounds are known for their ability to engage in hydrogen bonding and π–π interactions, which are critical for many biological processes. This makes the compound an attractive candidate for use in drug delivery systems or as a building block for supramolecular chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving several key reactions such as Friedel-Crafts acylation, nucleophilic substitution, and esterification. The synthesis pathway would typically start with the preparation of the chromene ring system, followed by the introduction of the phenoxy group and finally the morpholine carboxylate moiety.

Recent advancements in green chemistry have also made it possible to synthesize this compound using more environmentally friendly methods. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

In conclusion, 3-4-(ethoxycarbonyl)phenoxy-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate (CAS No 637750-51-7) is a highly versatile and biologically active compound with numerous potential applications in pharmaceuticals, agrochemicals, and materials science. Its complex structure and functional groups make it an ideal candidate for further research and development.